BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 3,4-
Dimethoxyphenylacetone: Chemical Properties
and Structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,4-Dimethoxyphenylacetone

Cat. No.: B057033

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4-Dimethoxyphenylacetone, also known as Veratryl Acetone, is an aromatic ketone that
serves as a valuable intermediate in synthetic organic chemistry.[1][2] Its chemical structure,
featuring a substituted benzene ring, makes it a precursor in the synthesis of various
compounds, notably in the pharmaceutical industry.[3] This technical guide provides a
comprehensive overview of the chemical properties, structure, and relevant experimental
protocols for 3,4-Dimethoxyphenylacetone.

Chemical Structure

The structure of 3,4-Dimethoxyphenylacetone consists of a benzene ring substituted with two
methoxy groups at the 3 and 4 positions, and a propan-2-one group attached to the first
position of the ring via a methylene bridge.[1]

Key Structural Features:
e Aromatic Ring: A stable phenyl group.

» Methoxy Groups (-OCHs): Two electron-donating groups on the aromatic ring.
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» Ketone Group (C=0): A reactive carbonyl functional group.

The presence of these functional groups dictates the chemical reactivity and potential
applications of the molecule.

Chemical Identifiers

Identifier Value

IUPAC Name 1-(3,4-dimethoxyphenyl)propan-2-one[2][3]

CAS Number 776-99-8[2][4]

Molecular Formula C11H1403[2][4]

Molecular Weight 194.23 g/mol [2][4]

nehl INChl=1S/C11H1403/c1-8(12)6-9-4-5-10(13-
2)11(7-9)14-3/h4-5,7H,6H2,1-3H3[2][5]

InChlKey UMYZWICEDUEWIM-UHFFFAOYSA-N[2][5]

Canonical SMILES CC(=0)CC1=CC(=C(C=C1)0C)OCI1][4]
Veratryl acetone, 2-Propanone, 1-(3,4-

Synonyms dimethoxyphenyl)-, 3,4-Dimethoxybenzyl methyl

ketone, Veratryl-2-propanone[2][5]

Physicochemical Properties

The physical and chemical properties of 3,4-Dimethoxyphenylacetone are summarized in the
table below. It is important to note that there are some discrepancies in the reported values for
melting and boiling points across different sources, which may be attributed to different
experimental conditions or purities of the samples.
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Property Value Source(s)
White to off-white crystalline

Appearance solid, or clear yellow to brown [1][6]
viscous liquid.[1][6]
Faint aromatic, medicinal, or

Odor _ [1][6]
acetone-like.[1][6]

Melting Point 117-119 °C, 136-139 °C [61[7]
198 °C, 135 °C, 154-158 °C (at

Boiling Point 12 mmHg), 167 °C (at 17 311416171
mmHgQ)

_ 1.056 g/cm3, 1.153 g/cm3 (at 0

Density [4161[8]
°C), 1.115 g/mL (at 25 °C)

Flash Point 113 °C, >110°C [3114]

Refractive Index

1.5358 (at 20 °C), 1.54

[8]

Insoluble in water.[1][3][7]

Solubility Soluble in organic solvents like  [1][3][7]
chloroform and methanol.[7]
Stable under normal

Stability temperatures and pressures. [31[6]

[3][6]

Experimental Protocols
Synthesis of 3,4-Dimethoxyphenylacetone

Two common methods for the synthesis of 3,4-Dimethoxyphenylacetone are outlined below.

1. Wacker Oxidation of Methyl Eugenol

This method involves the oxidation of methyl eugenol in the presence of a palladium catalyst.

[8][°]
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Wacker Oxidation of Methyl Eugenol

Reaction Setup

(Methyl Eugenol (1 mmol) in THF/water (4:19 [10% Pd/C (0.05 mmol)] (KBrOS 3 mmola
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Electrochemical Synthesis Pathway

Step 1: Epoxidation

Qsoeugenol Methyl Ethe)

[Electrolysis in water/aprotic solvent with Br- ions]

Step 2: Isomerization

Intermediate Epoxide [Catalytic amounts of Lithium Salts (Lil, LiBr, or LiCIO4)j

?eating in an inert organic solveng

GA-Dimethoxyphenylaceton(a

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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